2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide

• IUPAC Name: 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)propanamide
• InChI: InChI=1S/C18H27N3O3/c1-12(13-6-8-15(9-7-13)21(23)24)16(22)19-14-10-17(2,3)20-18(4,5)11-14/h6-9,12,14,20H,10-11H2,1-5H3,(H,19,22)
• InChI Key: YZJUUVOUHDUHMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)[N+](=O)[O-])C(=O)NC2CC(NC(C2)(C)C)(C)C
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide, also known as TPPNO, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide involves the inhibition of reactive oxygen species (ROS) and the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide has been shown to upregulate the expression of various antioxidant enzymes such as heme oxygenase-1 (HO-1) and glutathione peroxidase (GPx), which play a crucial role in the defense against oxidative stress.
Biochemical and Physiological Effects:
2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide has been shown to exhibit potent antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide in lab experiments is its potent antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases. However, one of the limitations of using 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide is its potential toxicity, which needs to be further studied before its clinical applications can be fully realized.

Future Directions

There are several future directions for the study of 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide. One of the potential applications of 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide is in the treatment of cancer, where it has been shown to exhibit potent anti-tumor properties. Further studies are needed to elucidate the mechanism of action of 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide in cancer cells and to determine its potential clinical applications. Another potential application of 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Future studies are needed to determine the efficacy of 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide in animal models of these diseases and to determine its potential clinical applications.

Scientific Research Applications

2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.